Cas no 2228348-50-1 (4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol
• CAS No: 2228348-50-1
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6502809
• PubChem ID: 165885176
• Update Time: 2025-07-20

4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol
• 2228348-50-1
• EN300-2001782

• Inchi： 1S/C12H17BrO2/c1-4-15-11-7-9(5-6-10(11)14)12(2,3)8-13/h5-7,14H,4,8H2,1-3H3
• InChI Key： KWZODBGLXCBTLV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol

Comprehensive Overview of 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol (CAS No. 2228348-50-1)

In the realm of organic chemistry, 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol (CAS No. 2228348-50-1) stands out as a compound of significant interest due to its unique structural properties and potential applications. This brominated phenolic derivative combines a phenolic core with an ethoxy group and a bromo-substituted isopropyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and material science, aligning with the growing demand for specialty chemicals.

The compound’s molecular structure features a phenolic hydroxyl group at the 1-position, an ethoxy substituent at the 2-position, and a 1-bromo-2-methylpropan-2-yl group at the 4-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity in cross-coupling reactions and nucleophilic substitutions. Such properties make it a valuable building block for designing bioactive molecules, particularly in the development of antioxidants and antimicrobial agents, topics frequently searched in AI-driven drug discovery platforms.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol to minimize environmental impact. Innovations like catalytic bromination and solvent-free reactions are being explored, addressing the sustainability concerns often highlighted in academic forums and industry reports. Additionally, its potential role in polymer stabilization and UV absorbers has garnered attention, as these applications align with the surge in demand for high-performance materials in electronics and coatings.

From an analytical perspective, characterizing CAS No. 2228348-50-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are paramount for regulatory compliance in pharmaceutical and industrial applications. The compound’s stability under various conditions is another area of study, particularly for users searching for long-term storage solutions or compatibility with other chemicals.

In summary, 4-(1-bromo-2-methylpropan-2-yl)-2-ethoxyphenol exemplifies the intersection of structural complexity and functional versatility. Its relevance to cutting-edge research and industrial innovation ensures its place in ongoing discussions about advanced chemical synthesis and application-driven development. As interest in tailor-made compounds grows, this compound will likely remain a focal point for both academic inquiries and commercial exploration.